

The Anticancer Potential of Digoxin: A Technical Guide for Researchers

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: *Lanicor*

Cat. No.: *B7971860*

[Get Quote](#)

Foreword

The repurposing of existing drugs for novel therapeutic applications presents a compelling strategy in oncology, offering the potential for accelerated development timelines and reduced costs. Digoxin, a cardiac glycoside with a long history in the treatment of heart failure, has emerged as a promising candidate for cancer therapy. A growing body of preclinical and early clinical evidence suggests that digoxin possesses potent anticancer properties, mediated through a variety of molecular mechanisms. This technical guide provides an in-depth overview of the current state of research into the anticancer effects of digoxin, with a focus on its mechanisms of action, quantitative preclinical data, and relevant experimental methodologies. This document is intended for researchers, scientists, and drug development professionals engaged in the field of oncology.

Mechanism of Action

Digoxin's primary molecular target is the α -subunit of the Na^+/K^+ -ATPase ion pump, a ubiquitous transmembrane protein responsible for maintaining cellular ion homeostasis.^{[1][2][3]} Inhibition of this pump by digoxin leads to an increase in intracellular sodium, which in turn elevates intracellular calcium levels via the $\text{Na}^+/\text{Ca}^{2+}$ exchanger. This disruption of ion balance

triggers a cascade of downstream signaling events that collectively contribute to digoxin's anticancer effects.

Core Signaling Pathways

Several key signaling pathways are modulated by digoxin, leading to the inhibition of cancer cell proliferation, survival, and metastasis.

- **PI3K/Akt/mTOR Pathway:** Digoxin has been shown to inhibit the phosphorylation of key components of the PI3K/Akt/mTOR pathway, including Akt, mTOR, and p70S6K.[4][5] This pathway is crucial for tumor cell survival, proliferation, and metastasis.[4][6] Its inhibition by digoxin is a significant contributor to the drug's anticancer activity.[4]
- **Src-Related Signaling Pathways:** Digoxin can suppress tumor malignancy by inhibiting Src, an oncogene that plays a critical role in cancer progression.[7][8][9] This inhibition extends to multiple Src-related pathways, including FAK-Src, paxillin, PI3K/AKT, MEK/ERK, STAT3, and p130Cas-JNK, thereby affecting cancer cell proliferation, migration, and invasion.[7][8]
- **HIF-1 α Inhibition:** In the low-oxygen environment characteristic of solid tumors, cancer cells often activate Hypoxia-Inducible Factor 1-alpha (HIF-1 α) to promote survival and angiogenesis. Digoxin has been demonstrated to inhibit the HIF-1 α pathway, potentially hindering tumor growth and vascularization.
- **Induction of Apoptosis:** Digoxin can induce programmed cell death, or apoptosis, in cancer cells.[10][11] This is achieved through mechanisms that include the downregulation of anti-apoptotic proteins like Bcl-2 and the upregulation of pro-apoptotic proteins like Bax, leading to mitochondria-mediated apoptosis.[11]
- **Induction of Autophagy:** Digoxin has been identified as a potent inducer of autophagy, a cellular process of self-digestion.[12] This can be a double-edged sword in cancer therapy, but in the context of digoxin's action, it appears to contribute to cell death.[12] The induction of autophagy by digoxin is linked to the activation of the AMPK pathway and inhibition of mTOR.[12]

Quantitative Preclinical Data

The cytotoxic and antiproliferative effects of digoxin have been quantified across a range of human cancer cell lines. The half-maximal inhibitory concentration (IC50) is a common measure of a drug's potency.

Cell Line	Cancer Type	IC50 (nM)	Reference
Breast Cancer			
MCF-7	Breast Adenocarcinoma	60	[13]
BT-474	Breast Ductal Carcinoma	230	[13]
MDA-MB-231	Breast Adenocarcinoma	80	[13]
ZR-75-1	Breast Ductal Carcinoma	170	[13]
Leukemia			
K-562	Chronic Myelogenous Leukemia	28.2	[14]
Pancreatic Cancer			
BxPC-3	Pancreatic Adenocarcinoma	~344 (mean across 6 cell lines)	[15]
Renal Cancer			
TK-10	Renal Adenocarcinoma	3-33	[16]

Clinical Investigations

The promising preclinical data for digoxin has led to its evaluation in clinical trials for various cancers.

Clinical Trial Identifier	Phase	Cancer Type	Status	Key Findings/Objectives
NCT03928210	Proof-of-concept	Metastatic Breast Cancer	Completed	Daily maintenance dose of digoxin (0.7-1.4 ng/ml serum level) resulted in a mean reduction of circulating tumor cell (CTC) cluster size by 2.2 cells. Transcriptome profiling of CTCs showed downregulation of cell-cell adhesion and cell-cycle-related genes. No treatment-related adverse events were reported. [17] [18]
-	Phase IIa	Resectable Pancreatic Cancer	Administratively Complete	To assess the feasibility, safety, and efficacy of neoadjuvant chemotherapy (FOLFIRINOX) with digoxin. Patients received digoxin orally

daily alongside
chemotherapy.

NCT06701812

-

Relapsed non-
SHH, non-WNT
Medulloblastoma

-

To evaluate the
efficacy of
digoxin in
pediatric and
young adult
patients. Digoxin
administered
orally at a
standard
maintenance
dosing.[\[19\]](#)

Detailed Experimental Protocols

This section provides detailed methodologies for key experiments commonly used to investigate the anticancer properties of digoxin.

Cell Viability and Proliferation Assays

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability.

- Principle: Metabolically active cells reduce the yellow tetrazolium salt MTT to purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.
- Protocol:
 - Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.
 - Treat the cells with various concentrations of digoxin for the desired duration (e.g., 24, 48, 72 hours).

- Add MTT solution (typically 0.5 mg/mL final concentration) to each well and incubate for 2-4 hours at 37°C.
- Add a solubilization solution (e.g., DMSO, isopropanol with HCl) to dissolve the formazan crystals.
- Measure the absorbance at a wavelength of 570 nm using a microplate reader.

This assay assesses the ability of single cells to undergo unlimited division and form colonies, a measure of clonogenic survival.

- Principle: A single cell is allowed to grow into a colony of at least 50 cells. The number of colonies formed is a measure of the cell's reproductive viability.
- Protocol:
 - Seed a low number of cells (e.g., 500-1000 cells) in a 6-well plate.
 - Treat the cells with digoxin for a specified period.
 - Remove the drug-containing medium and replace it with fresh medium.
 - Incubate the plates for 7-14 days to allow for colony formation.
 - Fix the colonies with methanol and stain with crystal violet.
 - Count the number of colonies containing at least 50 cells.

Apoptosis Assays

This method distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

- Principle: In early apoptosis, phosphatidylserine (PS) translocates to the outer leaflet of the plasma membrane and can be detected by fluorescently labeled Annexin V. Propidium iodide (PI) is a fluorescent nuclear stain that is excluded by viable and early apoptotic cells but can enter late apoptotic and necrotic cells with compromised membrane integrity.
- Protocol:

- Treat cells with digoxin for the desired time.
- Harvest the cells and wash them with cold PBS.
- Resuspend the cells in Annexin V binding buffer.
- Add fluorescently labeled Annexin V and PI to the cell suspension.
- Incubate in the dark at room temperature for 15 minutes.
- Analyze the cells by flow cytometry.

Autophagy Assays

This technique visualizes the formation of autophagosomes, a hallmark of autophagy.

- Principle: During autophagy, the cytosolic form of LC3 (LC3-I) is converted to the autophagosome-associated form (LC3-II). Immunofluorescence microscopy can detect the punctate staining pattern of LC3-II in autophagosomes.
- Protocol:
 - Grow cells on coverslips and treat with digoxin.
 - Fix the cells with paraformaldehyde and permeabilize with a detergent (e.g., Triton X-100).
 - Block non-specific antibody binding with a blocking solution (e.g., BSA).
 - Incubate with a primary antibody against LC3.
 - Wash and incubate with a fluorescently labeled secondary antibody.
 - Mount the coverslips on slides with a mounting medium containing a nuclear counterstain (e.g., DAPI).
 - Visualize and quantify the LC3 puncta using a fluorescence microscope.

Cell Migration and Invasion Assays

This assay measures the ability of cells to invade through a basement membrane matrix.

- Principle: Cells are seeded in the upper chamber of a transwell insert, which has a porous membrane coated with a layer of extracellular matrix (e.g., Matrigel). The lower chamber contains a chemoattractant. The number of cells that degrade the matrix and migrate to the lower side of the membrane is quantified.
- Protocol:
 - Coat the upper surface of a transwell insert with Matrigel.
 - Seed cells in serum-free medium in the upper chamber. The medium may contain digoxin.
 - Add medium containing a chemoattractant (e.g., FBS) to the lower chamber.
 - Incubate for 24-48 hours.
 - Remove the non-invading cells from the upper surface of the membrane.
 - Fix and stain the invading cells on the lower surface of the membrane.
 - Count the number of stained cells under a microscope.

Western Blotting for Signaling Pathway Analysis


Western blotting is used to detect and quantify specific proteins in a sample.

- Principle: Proteins are separated by size using gel electrophoresis, transferred to a membrane, and then detected using specific antibodies.
- Protocol for PI3K/Akt Pathway Analysis:
 - Treat cells with digoxin and prepare cell lysates.
 - Determine the protein concentration of the lysates.
 - Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.
 - Block the membrane to prevent non-specific antibody binding.

- Incubate the membrane with primary antibodies specific for total and phosphorylated forms of Akt, mTOR, and p70S6K.
- Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.
- Detect the protein bands using a chemiluminescent substrate and an imaging system.

Visualizations


Signaling Pathways



[Click to download full resolution via product page](#)

Caption: Digoxin's multifaceted anticancer signaling pathways.

Experimental Workflow



[Click to download full resolution via product page](#)

Caption: General workflow for investigating digoxin's anticancer properties.

Conclusion

Digoxin demonstrates significant potential as a repurposed anticancer agent, with a well-defined primary mechanism of action and a multitude of effects on key cancer-related signaling pathways. The available preclinical data are promising, and early clinical investigations have provided proof-of-concept for its activity in patients. Further research, including larger and more comprehensive clinical trials, is warranted to fully elucidate the therapeutic potential of digoxin.

in oncology. This guide provides a foundational resource for researchers dedicated to advancing our understanding and application of this intriguing therapeutic candidate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- [1. researchgate.net \[researchgate.net\]](#)
- [2. Digoxin and its Na⁺/K⁺-ATPase-targeted actions on cardiovascular diseases and cancer \[ouci.dntb.gov.ua\]](#)
- [3. Digoxin and its Na⁺/K⁺-ATPase-targeted actions on cardiovascular diseases and cancer - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [4. Digoxin exerts anticancer activity on human nonsmall cell lung cancer cells by blocking PI3K/Akt pathway - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [5. Digoxin exerts anticancer activity on human nonsmall cell lung cancer cells by blocking PI3K/Akt pathway - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [6. researchgate.net \[researchgate.net\]](#)
- [7. Digoxin Suppresses Tumor Malignancy through Inhibiting Multiple Src-Related Signaling Pathways in Non-Small Cell Lung Cancer | PLOS One \[journals.plos.org\]](#)
- [8. Digoxin Suppresses Tumor Malignancy through Inhibiting Multiple Src-Related Signaling Pathways in Non-Small Cell Lung Cancer - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [9. Digoxin Suppresses Tumor Malignancy through Inhibiting Multiple Src-Related Signaling Pathways in Non-Small Cell Lung Cancer - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [10. Digitoxin induces apoptosis in cancer cells by inhibiting nuclear factor of activated T-cells-driven c-MYC expression - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [11. europeanreview.org \[europeanreview.org\]](#)
- [12. Cardiac Glycosides as Autophagy Modulators - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [13. Risk of cancer in patients with heart failure who use digoxin: a 10-year follow-up study and cell-based verification - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [14. scispace.com \[scispace.com\]](#)

- [15. aacrjournals.org \[aacrjournals.org\]](https://aacrjournals.org)
- [16. Digitoxin inhibits the growth of cancer cell lines at concentrations commonly found in cardiac patients - PubMed \[pubmed.ncbi.nlm.nih.gov\]](https://pubmed.ncbi.nlm.nih.gov)
- [17. ClinicalTrials.gov \[clinicaltrials.gov\]](https://clinicaltrials.gov)
- [18. pharmacytimes.com \[pharmacytimes.com\]](https://pharmacytimes.com)
- [19. ClinicalTrials.gov \[clinicaltrials.gov\]](https://clinicaltrials.gov)
- To cite this document: BenchChem. [The Anticancer Potential of Digoxin: A Technical Guide for Researchers]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b7971860/docs#the-anticancer-potential-of-digoxin-a-technical-guide-for-researchers\]](https://www.benchchem.com/product/b7971860/docs#the-anticancer-potential-of-digoxin-a-technical-guide-for-researchers)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check